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Compound of Interest

Compound Name: Levorphanol Tartrate

Cat. No.: B10774241

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of
Levorphanol Tartrate in a laboratory setting. The following procedural guidance is designed to
minimize risk and ensure a safe operational environment. Adherence to these protocols is
critical due to the potent opioid nature of Levorphanol Tartrate.

Levorphanol Tartrate is a potent synthetic opioid agonist with analgesic and sedative effects.
[1] Occupational exposure can lead to serious health consequences, including respiratory
depression, which can be life-threatening.[1][2] While a specific Occupational Exposure Limit
(OEL) for Levorphanol Tartrate has not been established in the reviewed literature, it is
classified as a potent compound. Therefore, stringent handling practices are mandatory.

Hazard and Safety Data

A thorough understanding of the hazards associated with Levorphanol Tartrate is the
foundation of safe handling. The following table summarizes key safety information.
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Hazard Classification Description Precautionary Statements

P264: Wash face, hands and
any exposed skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using

Acute Toxicity, Oral Toxic if swallowed. this product. P301+P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician. P330: Rinse
mouth.[3]

P280: Wear protective
Acute Toxicity, Dermal Harmful in contact with skin. gloves/protective clothing/eye

protection/face protection.[3]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Acute Toxicity, Inhalation Harmful if inhaled. Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or
doctor/physician if you feel

unwell.[3]

P272: Contaminated work
clothing should not be allowed
out of the workplace.
P302+P352: IF ON SKIN:
May cause an allergic skin Wash with plenty of water.

reaction. P333+P313: If skin irritation or

Skin Sensitization

rash occurs: Get medical
advice/attention. P363: Wash
contaminated clothing before

reuse.[3]
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P284: In case of inadequate
ventilation wear respiratory
protection. P304+P340: IF
May cause allergy or asthma INHAL[_ED: Remove person to
fresh air and keep comfortable
for breathing. P342+P311: If
experiencing respiratory
symptoms: Call a POISON
CENTER or doctor/physician.

[3]

Respiratory Sensitization symptoms or breathing
difficulties if inhaled.

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read

] o May damage fertility or the and understood. P280: Wear

Reproductive Toxicity ] ] )
unborn child.[3] protective gloves/protective

clothing/eye protection/face
protection. P308+P313: IF
exposed or concerned: Get

medical advice/attention.[3]

Operational Plan: Step-by-Step Guidance for Safe
Handling

A systematic approach to handling Levorphanol Tartrate is crucial to minimize exposure risk.
The following workflow outlines the necessary steps from receipt to disposal.
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Figure 1. Workflow for Safe Handling of Levorphanol Tartrate.

Personal Protective Equipment (PPE)
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The following table outlines the minimum required PPE for handling Levorphanol Tartrate.

Body Part Required PPE Specifications

Ensure no skin is exposed

Hands Double Nitrile Gloves between the glove and the lab
coat sleeve.
Body Disposable Lab Coat or Gown Solid front, long-sleeved.

] Provide a seal around the
Eyes Safety Goggles or Face Shield
eyes.

Required when handling
) NIOSH-approved N95 or )
Respiratory ] ] powders outside of a
higher respirator )
containment system.

Experimental Protocols

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Store Levorphanol Tartrate in a securely locked and ventilated cabinet, away from
incompatible materials.[3] The storage area should have limited access.

. Weighing and Preparation:

All handling of powdered Levorphanol Tartrate must be conducted within a certified
chemical fume hood or a ventilated balance enclosure to prevent inhalation of airborne
particles.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling the
compound.

Before handling, don all required PPE as specified in the table above.

. Experimental Procedures:
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» When preparing solutions, add the solvent to the powdered compound slowly to minimize
aerosolization.

e Avoid activities that may generate dust, such as scraping or vigorous mixing of the dry
powder.

e Work in a well-ventilated area, and whenever possible, within a chemical fume hood.

Emergency Plan: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personal exposure.

4 Spill Response N( Personal Exposure Response h
Evacuate Immediate Area [Remove Contaminated PPE)
. . Wash Affected Area
Notify Supervisor & EHS QSoap and water for skin, eyewash for eyesD
Secure the Area [Seek Immediate Medical Attentior)
E:Ieanup by Trained Personnel with Proper Ppla [Report the IncidenD
- AN J

Click to download full resolution via product page

Figure 2. Emergency Response Workflow.

Spill Cleanup Protocol:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Notify: Inform your laboratory supervisor and the institutional Environmental Health and
Safety (EHS) office.

Secure: Restrict access to the spill area.
Cleanup:

o Only trained personnel wearing appropriate PPE (including respiratory protection) should
perform the cleanup.

o For small powder spills, gently cover with a damp paper towel to avoid making the powder
airborne.

o Use an absorbent material to contain liquid spills.
o Clean the spill area with a soap and water solution.[4] Do not use bleach.[4]

o Collect all cleanup materials in a sealed, labeled hazardous waste container.

Personal Exposure Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with copious amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[5]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, administer
artificial respiration if trained to do so and seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

In all cases of exposure, it is critical to inform medical personnel of the identity of the

compound, Levorphanol Tartrate. If available, provide a copy of the Safety Data Sheet (SDS).

Disposal Plan
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All waste contaminated with Levorphanol Tartrate must be treated as hazardous waste.

o Solid Waste: This includes contaminated PPE, weigh boats, paper towels, and any other
disposable materials that have come into contact with the compound. Place these items in a
clearly labeled, sealed hazardous waste container.

 Liquid Waste: Collect all liquid waste containing Levorphanol Tartrate in a compatible,
sealed, and clearly labeled hazardous waste container.

o Disposal: All hazardous waste must be disposed of through the institution's EHS-approved
hazardous waste management program. Do not dispose of Levorphanol Tartrate down the
drain or in the regular trash. While flushing is sometimes recommended for household
disposal of unused opioid medications to prevent diversion, this is not an appropriate method
for a laboratory setting.[6] Laboratory waste must be managed according to institutional and
regulatory guidelines for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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